3,3,5,5-tetramethylcyclohexane-1-carbaldehyde
Overview
Description
3,3,5,5-tetramethylcyclohexane-1-carbaldehyde (TMCHCA) is a cyclic aldehyde with a fused ring structure. It is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals, fragrances, and dyes. TMCHCA is a versatile starting material for the synthesis of a wide range of compounds with different functional groups. Its synthesis and applications have been widely studied in the past few decades.
Mechanism of Action
The mechanism of action of 3,3,5,5-tetramethylcyclohexane-1-carbaldehyde is not well understood. However, it is believed to involve the formation of an intermediate that is then attacked by a nucleophile. This intermediate is then converted to the desired product. The reaction is believed to proceed via a nucleophilic substitution mechanism.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to be a weak inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter in the brain. It is also believed to be a weak inhibitor of monoamine oxidase, an enzyme involved in the metabolism of monoamine neurotransmitters such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The main advantage of 3,3,5,5-tetramethylcyclohexane-1-carbaldehyde is its versatility as a starting material for the synthesis of a wide range of compounds. It is also relatively inexpensive and easy to synthesize. However, it is also a highly reactive compound and can react with other compounds in the reaction mixture, leading to undesired side reactions. Additionally, it is a relatively volatile compound and can be easily lost during the purification process.
Future Directions
The future directions for 3,3,5,5-tetramethylcyclohexane-1-carbaldehyde research include the development of new synthesis methods, the investigation of its mechanism of action, the study of its biochemical and physiological effects, and the exploration of its potential applications in the pharmaceutical and chemical industries. Additionally, further research into its advantages and limitations for lab experiments is needed to optimize its use in the laboratory. Finally, the development of new derivatives of this compound, such as analogs and prodrugs, could expand its range of applications.
Synthesis Methods
3,3,5,5-tetramethylcyclohexane-1-carbaldehyde can be synthesized via a variety of methods, such as the Knoevenagel condensation, the Arndt-Eistert reaction, and the Wittig reaction. The most common method is the Knoevenagel condensation, which involves the reaction of an aldehyde with an acid chloride in the presence of a base. The Arndt-Eistert reaction is a nucleophilic substitution reaction that involves the reaction of an aldehyde with an acid halide in the presence of a base. The Wittig reaction is a nucleophilic substitution reaction that involves the reaction of an aldehyde with an alkylphosphonium salt in the presence of a base.
Scientific Research Applications
3,3,5,5-tetramethylcyclohexane-1-carbaldehyde has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of a variety of compounds, such as pharmaceuticals, fragrances, and dyes. It is also used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It has also been used in the synthesis of heterocyclic compounds and in the preparation of metal complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3,5,5-tetramethylcyclohexane-1-carbaldehyde can be achieved through a multi-step process involving the oxidation of a suitable precursor compound.", "Starting Materials": [ "3,3,5,5-tetramethylcyclohexene", "Potassium permanganate", "Sodium hydroxide", "Water", "Acetic acid" ], "Reaction": [ "Step 1: 3,3,5,5-tetramethylcyclohexene is reacted with a solution of potassium permanganate in water and sodium hydroxide to form 3,3,5,5-tetramethylcyclohexane-1,2-diol.", "Step 2: The diol is then oxidized with a solution of sodium hydroxide and acetic acid to form 3,3,5,5-tetramethylcyclohexane-1-carbaldehyde." ] } | |
CAS RN |
67809-85-2 |
Molecular Formula |
C11H20O |
Molecular Weight |
168.3 |
Purity |
95 |
Origin of Product |
United States |
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